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Compound of Interest

Compound Name: Dixylyl disulphide

Cat. No.: B084682

Dixylyl Disulphide: Technical Support Center

Disclaimer: Dixylyl disulphide is a specialty chemical, and a comprehensive, official Safety
Data Sheet (SDS) may not be readily available from all suppliers. The following best practices
for storage and handling are based on the available chemical properties of dixylyl disulphide
and general safety principles for organosulphur compounds. It is imperative that researchers,
scientists, and drug development professionals obtain a complete and official SDS from their
chemical supplier and conduct a thorough risk assessment before handling this chemical.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for dixylyl disulphide?

For optimal stability and to minimize degradation, it is recommended to store dixylyl
disulphide in a cool, dry, and well-ventilated area. Refrigerated storage is advisable for long-
term preservation of organosulphur compounds.[1][2] Always refer to the manufacturer's
specific recommendations if available.

Q2: What type of container should | use to store dixylyl disulphide?

Store dixylyl disulphide in its original, tightly sealed container. If transferring to a new
container, ensure it is made of a compatible material, such as amber glass, to protect it from
light. For seals and O-rings, materials like FKM (Viton®) are often recommended for their
resistance to chemicals like dimethyl disulfide and may be suitable for dixylyl disulphide.[3]
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Q3: What are the signs of dixylyl disulphide degradation?

While specific degradation pathways for dixylyl disulphide are not well-documented in readily
available literature, organosulphur compounds can be sensitive to heat and oxidation.[1] A
noticeable change in color, the appearance of precipitates, or a significant change in its
characteristic odor could indicate degradation.

Q4: What personal protective equipment (PPE) should be worn when handling dixylyl
disulphide?

Given the potential for a strong, unpleasant odor and the general hazards associated with
organosulphur compounds, the following PPE is recommended:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).
» Body Protection: A lab coat or chemical-resistant apron.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. If ventilation is inadequate, a respirator with an organic vapor
cartridge may be necessary.

Troubleshooting Guide
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Issue

Possible Cause

Solution

Inconsistent experimental

results

Degradation of dixylyl
disulphide due to improper

storage.

Ensure the compound is
stored in a tightly sealed
container in a cool, dark place,
preferably refrigerated.
Consider aliquoting the
compound upon receipt to
minimize freeze-thaw cycles

and exposure to air.

Strong, unpleasant odor in the

laboratory

Improper handling or a small

spill.

Always handle dixylyl
disulphide within a certified
chemical fume hood. Ensure
all containers are securely
sealed when not in use. In
case of a spill, follow
appropriate cleanup

procedures immediately.

Material incompatibility (e.g.,

swelling or cracking of seals)

Use of incompatible materials
for storage or experimental

apparatus.

Verify the chemical
compatibility of all materials
that will come into contact with
dixylyl disulphide. For seals
and tubing, consider
chemically resistant options
like FKM (Viton®).[3]

Quantitative Data Summary

The following table summarizes available quantitative data for dixylyl disulphide and a

related, more well-documented organosulphur compound, diallyl disulfide, for comparison.
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Diallyl Disulfide (for

Property Dixylyl Disulphide _

comparison)
Molecular Formula C16H18S2 C6H10S2
Molecular Weight 274.45 g/mol 146.27 g/mol
Appearance - Yellowish clear liquid[4]
Odor - Intense garlic smell[4]
Boiling Point - 180 °C (356 °F; 453 K)[4]
Density - 1.01 g/cm3
Solubility in Water - Insoluble[4]

Experimental Protocols

General Handling Protocol:

o Preparation: Before handling, thoroughly read and understand the Safety Data Sheet (SDS)
provided by the supplier. Ensure a chemical fume hood is certified and functioning correctly.

o Personal Protective Equipment (PPE): Don appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.

e Dispensing: Conduct all weighing and dispensing of dixylyl disulphide inside a chemical
fume hood to minimize inhalation exposure. Use clean, dedicated spatulas and glassware.

o Storage: After dispensing, securely seal the container and return it to its designated storage
location, preferably a refrigerated and ventilated cabinet.

o Cleaning: Clean any spills immediately with an appropriate absorbent material.
Decontaminate all glassware and equipment that came into contact with the compound.

e Hand Washing: Wash hands thoroughly with soap and water after handling is complete.

Visualizations
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Caption: Workflow for best practices in storage, handling, and disposal of dixylyl disulphide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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